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Compound of Interest

Compound Name: Einecs 286-867-8

Cat. No.: B15187385

For researchers, scientists, and professionals in drug development, the selection of appropriate
imaging reagents is paramount for generating reliable and reproducible data. This guide
provides a comprehensive comparison of the performance of the chemical compound Einecs
286-867-8 in various microscopy setups. However, extensive research has revealed no current
applications of Einecs 286-867-8, identified as 4-(3-Methyl-1,2,4-thiadiazol-5-yl)piperazine-1-
dithiocarboxylic acid, as a fluorescent probe or dye in microscopy studies.

A thorough search of scientific literature and commercial product listings did not yield any data
on its use in fluorescence, confocal, or super-resolution microscopy. The compound is listed in
chemical databases, and a patent for "Stereoisomers of fatty acid analogs for diagnostic
imaging" mentions related structures, but its direct application in cellular imaging or microscopy
IS not documented.

Due to the lack of available experimental data, a direct comparison of Einecs 286-867-8 with
other microscopy alternatives is not possible at this time. Consequently, the generation of
comparative data tables, detailed experimental protocols, and visualizations of its performance
or related signaling pathways cannot be provided.

Researchers seeking fluorescent probes for microscopy are encouraged to consult established
resources and databases that catalog the properties and applications of a wide array of
fluorophores. These resources provide the necessary information to select the optimal dye
based on the specific requirements of their experimental setup, including excitation and

© 2025 BenchChem. All rights reserved. 1/2 Tech Support


https://www.benchchem.com/product/b15187385?utm_src=pdf-interest
https://www.benchchem.com/product/b15187385?utm_src=pdf-body
https://www.benchchem.com/product/b15187385?utm_src=pdf-body
https://www.benchchem.com/product/b15187385?utm_src=pdf-body
https://www.benchchem.com/product/b15187385?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15187385?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Validation & Comparative

Check Availability & Pricing

emission spectra, quantum yield, photostability, and suitability for different microscopy
techniques.

Should information on the use of Einecs 286-867-8 in microscopy become available, this guide
will be updated to reflect a thorough comparison of its performance.

 To cite this document: BenchChem. [Unraveling the Microscopic Performance of Einecs 286-
867-8: A Comparative Analysis]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15187385#performance-of-einecs-286-867-8-in-
different-microscopy-setups]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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